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Get Quote
Introduction

MS8847 is a highly potent, von Hippel-Lindau (VHL) E3 ligase-recruiting Proteolysis Targeting
Chimera (PROTAC) designed to induce the degradation of the Enhancer of Zeste Homolog 2
(EZH2).[1][2][3] EZHZ2 is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2)
and plays a critical role in epigenetic regulation. Aberrant EZH2 activity is implicated in the
pathogenesis of various cancers, including acute myeloid leukemia (AML) and triple-negative
breast cancer (TNBC).[1][3][4][5] MS8847 offers a therapeutic strategy to suppress both the
canonical and non-canonical oncogenic functions of EZH2 by targeting it for degradation via
the ubiquitin-proteasome system.[1][4] This document provides a detailed protocol for the
preparation of a stock solution of MS8847 for in vitro research applications.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of MS8847 is essential for the
accurate preparation and storage of its stock solutions.
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Property Value

Molecular Weight 1239.65 g/mol [1]

Appearance White to off-white solid[1]

Solubility DMSO: 100 mg/mL (80.67 mM)[2]
Storage (Powder) -20°C for 3 years; 4°C for 2 years|[2]

-80°C for up to 6 months; -20°C for up to 1

Storage (In Solvent) th[1][2]
mon

Experimental Protocol: Preparation of a 10 mM
MS8847 Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of MS8847.

Materials:

MS8847 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes

o Calibrated pipettes and sterile, filtered pipette tips

o Vortex mixer

 Ultrasonic water bath

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.
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» Equilibration: Allow the vial of MS8847 powder to equilibrate to room temperature for at least
15-20 minutes before opening to minimize condensation.

» Weighing: Accurately weigh the desired amount of MS8847 powder. For example, to prepare
1 mL of a 10 mM stock solution, you will need 12.3965 mg of MS8847.

e Solvent Addition: Add the appropriate volume of DMSO to the MS8847 powder. To achieve a
10 mM concentration with 12.3965 mg of MS8847, add 1 mL of DMSO. Note: Due to the
hygroscopic nature of DMSO, it is crucial to use a fresh, anhydrous supply to ensure
maximum solubility.[2]

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, sonicate the solution in an ultrasonic water bath
until the solution is clear.[2]

 Aliquotting: To avoid repeated freeze-thaw cycles which can lead to product inactivation,
aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
microcentrifuge tubes.[1][2]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][2]

Stock Solution Preparation Table

The following table provides pre-calculated volumes of DMSO required to prepare different
concentrations of MS8847 stock solutions from standard masses of the compound.[2]
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Desired Concentration Mass of MS8847 Volume of DMSO to Add
1mM 1mg 0.8067 mL
5 mM 1mg 0.1613 mL
10 mM 1mg 0.0807 mL
1mM 5 mg 4.0334 mL
5mM 5mg 0.8067 mL
10 mM 5 mg 0.4033 mL
1mM 10 mg 8.0668 mL
5 mM 10 mg 1.6134 mL
10 mM 10 mg 0.8067 mL

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of MS8847 and the experimental
workflow for preparing the stock solution.
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Caption: Mechanism of action of MS8847 PROTAC.
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Caption: Workflow for MS8847 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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